Cas no 1035096-73-1 (1-Propanone,1-(5-amino-1H-indazol-1-yl)-2,2-dimethyl-)
1035096-73-1 structure
Product Name:1-Propanone,1-(5-amino-1H-indazol-1-yl)-2,2-dimethyl-
CAS No:1035096-73-1
MF:C12H15N3O
MW:217.267002344131
CID:97904
PubChem ID:53249224
Update Time:2025-04-18
1-Propanone,1-(5-amino-1H-indazol-1-yl)-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone,1-(5-amino-1H-indazol-1-yl)-2,2-dimethyl-
- 1-(5-amino-1H-indazol-1-yl)-2,2-dimethyl-1-Propanone
- 1-(5-aminoindazol-1-yl)-2,2-dimethylpropan-1-one
- FT-0711578
- 1-(5-AMINO-1H-INDAZOL-1-YL)-2,2-DIMETHYLPROPAN-1-ONE
- DTXSID70692911
- SCHEMBL10078940
- 1035096-73-1
-
- Inchi: 1S/C12H15N3O/c1-12(2,3)11(16)15-10-5-4-9(13)6-8(10)7-14-15/h4-7H,13H2,1-3H3
- InChI Key: YNHPTTHUFMALFY-UHFFFAOYSA-N
- SMILES: O=C(C(C)(C)C)N1C2C=CC(=CC=2C=N1)N
Computed Properties
- Exact Mass: 217.12165
- Monoisotopic Mass: 217.122
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.9A^2
- XLogP3: 2.2
Experimental Properties
- PSA: 60.91
- LogP: 2.88600
1-Propanone,1-(5-amino-1H-indazol-1-yl)-2,2-dimethyl- Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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